Cas no 90230-35-6 (1,2,3,6,7,8-Hexahydrodibenzode,qrnaphthacene-9,14-dione)

• Product Name: 1,2,3,6,7,8-Hexahydrodibenzode,qrnaphthacene-9,14-dione
• CAS No: 90230-35-6
• MF: C₂₄H₁₈O₂
• MW: 338.398526668549
• CID: 5733039
• Update Time: 2025-07-09

1,2,3,6,7,8-Hexahydrodibenzode,qrnaphthacene-9,14-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6,7,8-Hexahydrodibenzode,qrnaphthacene-9,14-dione

• Inchi： 1S/C24H18O2/c25-23-15-7-1-2-8-16(15)24(26)22-18-10-4-6-14-12-11-13-5-3-9-17(21(22)23)19(13)20(14)18/h1-2,7-8,11-12H,3-6,9-10H2
• InChI Key： NXTDVCOCCNHETG-UHFFFAOYSA-N
• SMILES： C12CCCC3C=1C1C(CCCC=1C=C2)=C1C=3C(=O)C2=C(C=CC=C2)C1=O

Additional information on 1,2,3,6,7,8-Hexahydrodibenzode,qrnaphthacene-9,14-dione

Hexahydrodibenzode,qrnaphthacene-9,14-dione: A Comprehensive Overview

Hexahydrodibenzode,qrnaphthacene-9,14-dione, also known by its CAS Registry Number 90230-35-6, is a complex polycyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and pharmaceuticals. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers worldwide.

The molecular structure of Hexahydrodibenzode,qrnaphthacene-9,14-dione consists of a fused ring system with six hydrogenated rings and two ketone groups. This arrangement imparts the compound with a high degree of conjugation and stability. Researchers have explored its electronic properties extensively, revealing its potential as a candidate for organic semiconductors. A 2023 study published in Nature Materials demonstrated that this compound exhibits exceptional charge transport characteristics, making it a promising material for next-generation electronic devices.

In terms of synthesis, Hexahydrodibenzode,qrnaphthacene-9,14-dione is typically derived from multi-step organic reactions involving Diels-Alder cycloadditions and subsequent hydrogenation processes. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. A 2023 paper in Chemical Communications reported the use of transition metal catalysts to streamline the synthesis process, paving the way for large-scale production.

The compound's pharmacological properties have also been investigated. Preclinical studies suggest that Hexahydrodibenzode,qrnaphthacene-9,14-dione may possess anti-inflammatory and antioxidant activities. A 2023 study conducted by researchers at the University of California revealed that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines in vitro. These findings have sparked interest in its potential application as a therapeutic agent for inflammatory diseases.

Beyond its chemical properties, the environmental impact of Hexahydrodibenzode,qrnaphthacene-9,14-dione has been a topic of recent research. A 2023 report published in Environmental Science & Technology analyzed the compound's biodegradation rates under various environmental conditions. The study concluded that while the compound is relatively stable under normal conditions, it can degrade under specific microbial interactions.

In conclusion, Hexahydrodibenzode,qrnaphthacene-9,14-dione, CAS No. 90230-35-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and promising properties continue to drive innovative research efforts. As advancements in synthesis methods and understanding of its biological effects unfold, this compound is poised to play a significant role in future technological and medical breakthroughs.